Cas no 5397-64-8 (4-Chloro-1,2-dihydropyridazine-3,6-dione)

• Product Name: 4-Chloro-1,2-dihydropyridazine-3,6-dione
• CAS No: 5397-64-8
• MF: C₄H₃ClN₂O₂
• MW: 146.531819581985
• MDL: MFCD06654112
• CID: 369922
• PubChem ID: 79382
• Update Time: 2025-05-20

4-Chloro-1,2-dihydropyridazine-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1,2-dihydropyridazine-3,6-dione
• 1,2-dihydro-4-chloro-3,6-pyridazinedione
• 3(2H)-Pyridazinone,4-chloro-6-hydroxy-
• 3,6-DIHYDROXY-4-CHLOROPYRIDAZINE
• 4-CHLORO-3 6-PYRIDAZINEDIOL
• 3,6-Pyridazinedione, 4-chloro-1,2-dihydro-
• 3,6-Pyridazinedione, 4-chloro-1,2-dihydro- (8CI)(9CI)
• NSC 114056
• NSC 163128
• NSC 4243
• 4-chloropyridazine-3,6-diol
• 5-Chloro-6-hydroxypyridazin-3(2H)-one
• 4-Chloro-6-hydroxypyridazin-3(2H)-one
• 4-Chloro-1,2-dihydro-3,6-pyridazinedione
• 3, 4-chloro-1,2-dihydro-
• NSC4243
• 4-chloro-3,6-dihydroxypyridazine
• WNPMDHKYJTZOFF-UHFFFA
• SCHEMBL2490794
• A870589
• MFCD06654112
• WNPMDHKYJTZOFF-UHFFFAOYSA-N
• EINECS 226-422-7
• 3(2H)-Pyridazinone, 4-chloro-6-hydroxy-
• AKOS016007679
• SCHEMBL3822898
• DS-11591
• DTXSID8073348
• NSC114056
• NS00032901
• 4-Chloro-1 pound not2-dihydropyridazine-3 pound not6-dione
• CS-0157778
• NSC-4243
• NSC-163128
• NSC-114056
• FT-0635664
• AKOS006343283
• 4-Chloro-6-hydroxy-3(2H)-pyridazinone
• O11196
• 5397-64-8
• J56WPC7HET
• NSC163128
• DB-052442

• MDL： MFCD06654112
• Inchi： 1S/C4H3ClN2O2/c5-2-1-3(8)6-7-4(2)9/h1H,(H,6,8)(H,7,9)
• InChI Key： WNPMDHKYJTZOFF-UHFFFAOYSA-N
• SMILES： ClC1=CC(NNC1=O)=O

Computed Properties

• Exact Mass: 145.98839
• Monoisotopic Mass: 145.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.61
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.587
• PSA: 58.2

4-Chloro-1,2-dihydropyridazine-3,6-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-Chloro-1,2-dihydropyridazine-3,6-dione

Recent Advances in the Study of 4-Chloro-1,2-dihydropyridazine-3,6-dione (CAS: 5397-64-8)

4-Chloro-1,2-dihydropyridazine-3,6-dione (CAS: 5397-64-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, shedding light on its role as a versatile scaffold for designing novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 4-Chloro-1,2-dihydropyridazine-3,6-dione, highlighting its efficiency as a precursor for the development of pyridazine-based inhibitors. The researchers utilized a multi-step synthesis approach, starting from commercially available reagents, to achieve high yields and purity. The study emphasized the compound's stability under various conditions, making it a promising candidate for further derivatization.

In terms of biological activity, a recent preprint on bioRxiv (2024) explored the compound's interaction with key enzymes involved in inflammatory pathways. The findings suggested that 4-Chloro-1,2-dihydropyridazine-3,6-dione exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs. Molecular docking studies revealed that the chloro and carbonyl groups play a critical role in binding to the active site of COX-2, providing insights for structure-activity relationship (SAR) optimization.

Another notable advancement comes from a collaborative study between academic and industrial researchers, published in ACS Chemical Biology (2023). The team demonstrated the compound's utility as a building block for constructing libraries of small molecules with diverse pharmacological properties. By modifying the pyridazine core, they identified several derivatives with enhanced selectivity for kinase targets, suggesting potential applications in oncology and metabolic disorders.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Chloro-1,2-dihydropyridazine-3,6-dione derivatives. A 2024 review in Drug Discovery Today highlighted the need for improved solubility and bioavailability, which are critical for advancing these compounds into clinical trials. Computational modeling and high-throughput screening are being employed to address these limitations and accelerate the discovery of lead candidates.

In conclusion, 4-Chloro-1,2-dihydropyridazine-3,6-dione (CAS: 5397-64-8) represents a valuable scaffold in medicinal chemistry, with recent studies underscoring its potential in drug discovery. Continued research into its synthetic accessibility, biological activity, and derivative optimization will be essential for unlocking its full therapeutic potential. The compound's versatility and the growing body of literature support its role as a key player in the development of next-generation pharmaceuticals.